Cas no 625384-22-7 (2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

2-(1H-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU) is a peptide coupling reagent widely used in solid-phase and solution-phase peptide synthesis. As a benzotriazole-derived uronium salt, it facilitates efficient amide bond formation with minimal racemization, making it particularly valuable for sensitive or complex peptide sequences. HBTU exhibits high reactivity, often yielding superior coupling efficiency compared to traditional carbodiimide-based reagents. Its hexafluorophosphate counterion enhances solubility in polar aprotic solvents like DMF or DMSO. The reagent is compatible with Fmoc and Boc protecting group strategies, offering versatility in synthetic applications. HBTU's stability under standard laboratory conditions and predictable reactivity profile contribute to its widespread adoption in both academic and industrial peptide chemistry.

2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate structure

625384-22-7 structure

Product Name:2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate

CAS No:625384-22-7

MF:C₁₁H₁₆F₆N₅OP

MW:379.2418

CID:5051446

Update Time:2025-05-27

2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

- HBTU
- o-Benzotriazol-1-yl-N,N,N',N'-tetramethyluronium hexafluorophosphate
- 2-(1h-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate
- O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate
- hbtu-reagent
- N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate
- HBTU [O-Benzotriazole-N,N,N',N'-tetramethyl-uronium-hexafluoro-phosphate]
- o-benzotriazol-1-yl-tetramethyluronium hexafluorophosphate
- ST51007044
- o-(1h-benzotriazol-1-yl)-n,
- 2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate
- Inchi： 1S/C11H16N5O.F6P/c1-14(2)11(15(3)4)17-16-10-8-6-5-7-9(10)12-13-16;1-7(2,3,4,5)6/h5-8H,1-4H3;/q+1;-1
- InChI Key： UQYZFNUUOSSNKT-UHFFFAOYSA-N
- SMILES： [P-](F)(F)(F)(F)(F)F.O(/C(/N(C([H])([H])[H])C([H])([H])[H])=[N+](\C([H])([H])[H])/C([H])([H])[H])N1C2=C([H])C([H])=C([H])C([H])=C2N=N1

Computed Properties

Exact Mass: 379.09966612 g/mol
Monoisotopic Mass: 379.09966612 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 350
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
Molecular Weight: 379.24

2-(1h-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate Pricemore >>

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